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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides a comprehensive guide to the personal protective equipment (PPE),

handling procedures, and disposal of NSC 15364, a voltage-dependent anion-channel 1

(VDAC1) inhibitor investigated for its role in preventing apoptosis.

Chemical and Physical Properties
A summary of the key quantitative data for NSC 15364 is presented in the table below for easy

reference. This information is critical for accurate preparation of solutions and for

understanding the physical characteristics of the compound.
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Property Value

Molecular Formula C₁₃H₁₄N₄O

Molecular Weight 242.28 g/mol

CAS Number 4550-72-5

Appearance Solid powder

Purity >99%

Solubility DMSO: ≥ 40 mg/mL

Storage Temperature
Powder: -20°C for 3 yearsIn solvent: -80°C for 6

months

Personal Protective Equipment (PPE)
Due to the nature of NSC 15364 as a bioactive small molecule, appropriate personal protective

equipment must be worn at all times to minimize exposure and ensure personal safety. The

following PPE is mandatory when handling this compound:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes or airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are required. Gloves

should be inspected before use and changed frequently, especially if contaminated.

Body Protection: A laboratory coat must be worn. For procedures with a higher risk of

splashes or aerosol generation, additional protection such as a chemical-resistant apron or

disposable coveralls may be necessary.

Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory

protection may not be required. However, if there is a risk of generating dust or aerosols, a

NIOSH-approved respirator is recommended.

Experimental Protocol: Handling and Preparation of
Stock Solutions
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The following is a step-by-step guide for the safe handling and preparation of stock solutions of

NSC 15364.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Gather all necessary equipment, including vials, pipettes, solvent (DMSO), and vortex

mixer.

Don the appropriate personal protective equipment as outlined above.

Weighing:

Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

Carefully weigh the desired amount of NSC 15364 powder into the container. Avoid

generating dust.

Solubilization:

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the container to achieve the

desired stock concentration.

Cap the container securely and vortex until the solid is completely dissolved. Gentle

warming in a water bath (not to exceed 37°C) may aid in dissolution.

Storage:

For short-term storage (up to 1 month), the stock solution can be stored at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

vials to avoid repeated freeze-thaw cycles and store at -80°C.

Cleanup:

Wipe down the work area with an appropriate cleaning agent.
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Dispose of all contaminated materials, including pipette tips, tubes, and gloves, in a

designated chemical waste container.

Disposal Plan
All waste materials contaminated with NSC 15364 must be disposed of in accordance with

institutional and local regulations for chemical waste.

Solid Waste: Unused NSC 15364 powder and any materials used for weighing (e.g., weigh

boats, contaminated paper) should be collected in a sealed, labeled hazardous waste

container.

Liquid Waste: Unused stock solutions and any solvent rinses should be collected in a sealed,

labeled hazardous waste container for organic solvents.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal

protective equipment should be disposed of in the designated solid chemical waste stream.

Workflow for Safe Handling of NSC 15364
The following diagram illustrates the logical workflow for safely handling NSC 15364, from

preparation to disposal.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NSC 15364]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267512#personal-protective-equipment-for-
handling-nsc-15364]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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